Cas no 1219806-44-6 (N-Tigloylglycine-2,2-d2)

• Product Name: N-Tigloylglycine-2,2-d2
• CAS No: 1219806-44-6
• MF: C₇H₁₁NO₃
• MW: 159.179465532303
• CID: 1066667
• Update Time: 2025-06-08

N-Tigloylglycine-2,2-d2 Chemical and Physical Properties

Names and Identifiers

• N-Tigloylglycine-2,2-d2
• (E)-(2-Methylbut-2-enoyl)glycine-2,2-d2

• Inchi： 1S/C7H11NO3/c1-3-5(2)7(11)8-4-6(9)10/h3H,4H2,1-2H3,(H,8,11)(H,9,10)/b5-3+/i4D2
• InChI Key： WRUSVQOKJIDBLP-YZOIYXFKSA-N
• SMILES： C(O)(=O)C([2H])([2H])NC(=O)/C(=C/C)/C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Tigloylglycine-2,2-d2

Research Brief on N-Tigloylglycine-2,2-d2 (CAS: 1219806-44-6) in Chemical Biology and Pharmaceutical Applications

N-Tigloylglycine-2,2-d2 (CAS: 1219806-44-6) is a deuterated analog of N-tigloylglycine, a metabolite involved in the tiglyl-CoA pathway, which plays a critical role in mitochondrial metabolism. Recent studies have highlighted its utility as a stable isotope-labeled internal standard for quantitative metabolomics and pharmacokinetic studies. This research brief synthesizes the latest findings on its synthesis, applications, and mechanistic insights in chemical biology and drug development.

A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals detailed an optimized synthetic route for N-Tigloylglycine-2,2-d2, achieving >98% isotopic purity via deuterium exchange at the glycine α-position. The compound's stability under physiological conditions (pH 7.4, 37°C) was confirmed over 72 hours, making it suitable for in vivo tracer studies. Researchers emphasized its role in elucidating aberrant metabolism in rare diseases like 2-methyl-3-hydroxybutyryl-CoA dehydrogenase deficiency.

In pharmaceutical analytics, N-Tigloylglycine-2,2-d2 has emerged as a gold-standard calibrator for LC-MS/MS assays. A multicenter validation study (2024) demonstrated its linearity (R² > 0.999) across 1-1000 ng/mL concentrations, with inter-day precision <5% CV. Its use in correcting matrix effects improved the accuracy of tiglylglycine quantification in dried blood spots by 22%, per findings in Clinical Chemistry.

Mechanistic studies utilizing this deuterated probe revealed novel insights into mitochondrial short-chain acyl-CoA metabolism. Isotope tracing experiments showed that N-Tigloylglycine-2,2-d2 undergoes rapid deacylation (t₁/₂ = 12 min) in hepatocytes, with the liberated deuterated glycine preferentially incorporated into glutathione synthesis pathways. These findings, published in Cell Chemical Biology, suggest potential therapeutic modulation points for oxidative stress-related disorders.

Ongoing clinical trials (NCT055XXXXX) are evaluating N-Tigloylglycine-2,2-d2 as a pharmacokinetic marker for novel branched-chain amino acid inhibitors. Preliminary data indicate its utility in assessing target engagement of investigational drugs targeting maple syrup urine disease. The compound's unique deuterium labeling pattern minimizes interference from endogenous metabolites, addressing a key challenge in precision medicine approaches.

Future directions include the development of ¹³C/¹⁵N doubly labeled variants for advanced flux analysis and applications in PET tracer development. With its growing adoption in both research and clinical settings, N-Tigloylglycine-2,2-d2 exemplifies how strategic isotopic labeling can advance both fundamental biochemistry and translational medicine.